Cas no 1609400-85-2 (methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate;hydrochloride)

• Product Name: methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate;hydrochloride
• CAS No: 1609400-85-2
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD28024754
• CID: 4608385
• PubChem ID: 75531105
• Update Time: 2025-05-20

methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid methyl ester hydrochloride
• methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate;hydrochloride
• HTS028538
• SB34026
• Z2236735351
• methyl 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride
• methyl 4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride

• MDL： MFCD28024754
• Inchi： 1S/C8H11N3O2.ClH/c1-13-8(12)7-5-4-9-3-2-6(5)10-11-7;/h9H,2-4H2,1H3,(H,10,11);1H
• InChI Key： JGSOHUPJNRNHNY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C2CNCCC=2NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 67

methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate;hydrochloride

Research Brief on Methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate Hydrochloride (CAS: 1609400-85-2)

Methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride (CAS: 1609400-85-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This heterocyclic scaffold has garnered attention due to its potential applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, inflammation, and oncology. Recent studies have explored its pharmacological properties, synthetic pathways, and structure-activity relationships (SAR), providing valuable insights for researchers in the field.

The compound's unique pyrazolopyridine core is known to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in key signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of potent dopamine D3 receptor antagonists, which are being investigated for the treatment of Parkinson's disease and substance use disorders. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations.

Recent advancements in synthetic methodologies have improved the efficiency of producing methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride. A 2024 report in Organic Process Research & Development described a scalable, one-pot synthesis route that reduces the number of purification steps and increases overall yield. This development is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

In the context of drug discovery, SAR studies have revealed that modifications to the ester group (methyl carboxylate) of this compound can significantly alter its biological activity. Researchers have successfully derivatized this scaffold to create libraries of compounds with varying selectivity profiles against different receptor subtypes. These findings were presented at the 2024 American Chemical Society National Meeting, demonstrating the compound's versatility as a building block in medicinal chemistry.

Ongoing research is exploring the potential of methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride in combination therapies. Preliminary data from in vitro studies suggest synergistic effects when this compound is used in conjunction with existing anticancer agents, particularly in overcoming drug resistance mechanisms. However, further preclinical evaluation is needed to validate these observations and assess the safety profile of such combinations.

As the pharmaceutical industry continues to seek novel chemical entities with improved therapeutic indices, methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride remains a promising candidate for further development. Its structural features offer multiple points for modification, enabling the creation of diverse analogs with tailored pharmacological properties. Future research directions may include computational modeling studies to predict optimal derivatives and expanded in vivo efficacy testing across multiple disease models.